2-(2-Dimethylaminoethylamino)-4-trifluoromethylpyridine

• Molecular Formula: C10H14F3N3
• Molecular Weight: 233.23 g/mol
• IUPAC Name: N',N'-dimethyl-N-[4-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine
• InChI: InChI=1S/C10H14F3N3/c1-16(2)6-5-15-9-7-8(3-4-14-9)10(11,12)13/h3-4,7H,5-6H2,1-2H3,(H,14,15)
• InChI Key: YBUZISWOMYMKHC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=NC=CC(=C1)C(F)(F)F

Description

2-(2-Dimethylaminoethylamino)-4-trifluoromethylpyridine is a useful research compound. Its molecular formula is C10H14F3N3 and its molecular weight is 233.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2-dimethylaminoethylamino)-4-trifluoromethyl-6-chloropyridine (5.8 g., 0.022 mole) (from Example 53 Part A) in 2.5% potassium hydroxide in methanol (75 ml.) containing 5% palladium-on-calcium carbonate (0.5 g.) in hydrogenated in a Parr apparatus at 50 psi of hydrogen until 0.022 mole of hydrogen is taken up (24 hours). The catalyst is filtered and the solvent removed under vacuum. The residue is dissolved in water and the product is extracted into methylene chloride, dried over anhydrous sodium sulfate and evaporated to give the oily product (5.0 g.) which is used without further purification in the succeeding step.